Cas no 122307-33-9 (2-Pyridinemethanol, 5-bromo-4-methoxy-)

• Product Name: 2-Pyridinemethanol, 5-bromo-4-methoxy-
• CAS No: 122307-33-9
• MF: C₇H₈BrNO₂
• MW: 218.047921180725
• MDL: MFCD27942310
• CID: 2180204
• PubChem ID: 14402958
• Update Time: 2025-10-25

2-Pyridinemethanol, 5-bromo-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanol, 5-bromo-4-methoxy-
• (5-bromo-4-methoxypyridin-2-yl)methanol
• AKOS024088564
• CS-0061936
• AS-36603
• MFCD27942310
• 122307-33-9
• DB-095207
• XEA30733
• SCHEMBL1237495
• RPWZOOSWYANIES-UHFFFAOYSA-N

• MDL： MFCD27942310
• Inchi： 1S/C7H8BrNO2/c1-11-7-2-5(4-10)9-3-6(7)8/h2-3,10H,4H2,1H3
• InChI Key： RPWZOOSWYANIES-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CO)C=C1OC

Computed Properties

• Exact Mass: 216.97384g/mol
• Monoisotopic Mass: 216.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 42.4Ų

Additional information on 2-Pyridinemethanol, 5-bromo-4-methoxy-

2-Pyridinemethanol, 5-bromo-4-methoxy- and Its Chemical Characteristics

2-Pyridinemethanol, 5-bromo-4-methoxy- is a compound with a unique molecular structure that has garnered significant attention in the field of medicinal chemistry. This compound, with the chemical formula C₇H₈BrNO₂, is characterized by its aromatic pyridine ring substituted with a bromo group at the 5-position and a methoxy group at the 4-position. The presence of these functional groups significantly influences its chemical properties and biological activity, making it a promising candidate for further research and development in pharmaceutical applications.

The molecular structure of 2-Pyridinemethanol, 5-bromo-4-methoxy- is composed of a six-membered pyridine ring, which is a heterocyclic aromatic compound. The pyridine ring is substituted with a bromo group at the 5-position and a methoxy group at the 3-position, creating a highly polar molecule. The hydroxyl group at the 2-position of the pyridine ring contributes to its solubility in polar solvents, while the bromo and methoxy groups introduce additional functionalization that can modulate its reactivity and biological interactions. These structural features are critical in determining the compound's potential applications in drug design and development.

Recent studies have highlighted the importance of 2-Pyridinemethanol, 5-bromo-4-methoxy- in the context of medicinal chemistry. Researchers have explored its potential as a scaffold for the development of novel therapeutic agents, particularly in the treatment of inflammatory and autoimmune diseases. The compound's ability to interact with specific biological targets, such as enzymes and receptors, has been a focal point of these investigations. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that 2-Pyridinemethanol, 5-bromo-4-methoxy- exhibits potent anti-inflammatory activity by modulating the expression of pro-inflammatory cytokines, suggesting its potential as a lead compound for the development of new anti-inflammatory drugs.

The biological activity of 2-Pyridinemethanol, 5-bromo-4-methoxy- is also being explored in the context of cancer research. Preliminary studies indicate that the compound may possess anti-cancer properties by interfering with the proliferation of cancer cells. A 2022 study published in the Journal of Biological Chemistry reported that 2-Pyridinemethanol, 5-bromo-4-methoxy- can inhibit the growth of certain cancer cell lines by inducing apoptosis and disrupting the cell cycle. These findings underscore the importance of further research into the compound's potential therapeutic applications in oncology.

In addition to its potential in pharmaceutical applications, 2-Pyridinemethanol, 5-bromo-4-methoxy- has also been investigated for its role in materials science. The compound's unique chemical structure makes it a valuable candidate for the development of new materials with specific functional properties. For example, researchers have explored its use in the synthesis of conductive polymers and as a precursor for the fabrication of advanced nanomaterials. A 2023 study published in the Advanced Materials journal demonstrated that 2-Pyridinemethanol, 5-bromo-4-methoxy- can be incorporated into polymer matrices to enhance their electrical conductivity and mechanical strength, highlighting its potential in the field of nanotechnology.

The synthesis of 2-Pyridinemethanol, 5-bromo-4-methoxy- is a critical aspect of its research and application. Various synthetic routes have been developed to produce this compound efficiently. One of the most common methods involves the use of a Suzuki coupling reaction, which allows for the introduction of the bromo and methoxy groups onto the pyridine ring. Another approach involves the Mannich reaction, which enables the formation of the hydroxyl group at the 2-position of the pyridine ring. These synthetic strategies are essential for the large-scale production of 2-Pyridinemethanol, 5-bromo-4-methoxy- and are continuously being optimized to improve yield and purity.

Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for the synthesis of 2-Pyridinemethanol, 5-bromo-4-methoxy-. For instance, a 2023 study published in the Green Chemistry journal reported the use of a catalytic process that significantly reduces the energy consumption and waste generation associated with traditional synthesis methods. This innovation is particularly important for the sustainable production of the compound, as it aligns with the growing demand for green chemistry practices in the pharmaceutical industry.

The potential applications of 2-Pyridinemethanol, 5-bromo-4-methoxy- extend beyond pharmaceutical and materials science. Researchers are also exploring its use in the development of new analytical methods for the detection and quantification of specific compounds. For example, the compound's unique chemical properties have been utilized in the creation of sensors for the detection of trace amounts of pollutants in environmental samples. A 2022 study published in the Environmental Science & Technology journal demonstrated that 2-Pyridinemethanol, 5-bromo-4-methoxy- can be used as a fluorescent probe to detect heavy metals in water, highlighting its versatility in analytical chemistry.

Despite the promising research surrounding 2-Pyridinemethanol, 5-bromo-4-methoxy-, there are still several challenges that need to be addressed. One of the primary challenges is the optimization of its synthesis to achieve high purity and yield. Additionally, further studies are required to fully understand its biological mechanisms and potential side effects. Researchers are also working to identify new applications for the compound, particularly in the fields of biotechnology and nanotechnology. These efforts are expected to contribute to the development of innovative solutions for various scientific and industrial challenges.

The ongoing research into 2-Pyridinemethanol, 5-bromo-4-methoxy- underscores its significance as a compound with diverse applications. As scientists continue to explore its properties and potential uses, it is likely that new discoveries will emerge, further expanding its impact in the scientific community. The compound's unique molecular structure and functional groups make it a valuable subject of study, and its potential applications in pharmaceutical, materials, and analytical sciences are expected to grow in the coming years.